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The accurate determination of neutron capture cross-sections for radionuclides is paramount
for advancements in nuclear science, with significant implications for nuclear medicine,
astrophysics, and national security. Zirconium-88 (88Zr), a radioactive isotope, has recently
garnered considerable attention due to the unexpectedly large discrepancy between its
experimentally measured and theoretically predicted thermal neutron capture cross-section.
This guide provides a comprehensive comparison of the available experimental data and
theoretical predictions for the 8Zr neutron capture cross-section, with a focus on the
guantification of uncertainties.

Quantitative Data Summary

The following table summarizes the key experimental and theoretical values for the thermal
neutron capture cross-section of Zirconium-88.
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Data
Source/Method

Thermal Neutron
Capture Cross-
Section (barns)

Uncertainty

Key Findings

Experimental:

First measurement,

revealing a value five

Shusterman et al. 861,000 + 69,000 (10) orders of magnitude
(2019, LLNL)[1][2] larger than predicted.
[11[2]
A subsequent
Experimental: measurement by the
Shusterman et al. 804,000 + 63,000 same group
(2021, LLNL)[3] confirming the large
cross-section.[3]
Energy-resolved
] transmission-based
Experimental:
measurement
Stamatopoulos et al. 771,000 + 31,000 ) o
identifying a
(LANL)[3][4]
resonance at 0.171
eV.[3][4]
Widely used nuclear
Theoretical: TENDL- 10 data library prediction,

2019[5][6]

showing a significant

underestimation.[5][6]

Experimental Protocols

The groundbreaking experimental results for the 88Zr cross-section were obtained through

sophisticated techniques designed to handle radioactive samples.

Zirconium-88 Production

The 88Zr samples used in these experiments were primarily produced at the Los Alamos

Isotope Production Facility (IPF). The production process involves the irradiation of a metallic

yttrium (8°Y) target with a proton beam, inducing the 8°Y(p,2n)88Zr nuclear reaction.[3][5][7]
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Detailed Methodology for 8Zr Production:
o Target Preparation: High-purity yttrium metal targets (approximately 20 g) are used.[5][7]

e Irradiation: The yttrium targets are irradiated with a proton beam in the energy range of
approximately 16 to 34 MeV with a beam current of 100-200 pA.[5][7]

o Chemical Separation: Following irradiation, the 88Zr is chemically separated from the bulk
yttrium target material. A common method involves the use of hydroxamate resin, which
shows a high affinity for zirconium.[5][7] The elution of 88Zr from the resin typically yields high
purity and recovery rates.[5]

Cross-Section Measurement Techniques

Two primary experimental methods have been employed to measure the 88Zr neutron capture
cross-section:

o Activation Method (Lawrence Livermore National Laboratory): This method involves
irradiating a known quantity of 8Zr with a well-characterized neutron flux in a nuclear reactor.
[1][2] After irradiation, the amount of the product nuclide, Zirconium-89 (8°Zr), is determined
by measuring the characteristic gamma rays emitted during its radioactive decay using high-
purity germanium (HPGe) detectors.[3][8][9] The neutron capture cross-section is then
calculated based on the amount of 8Zr produced, the neutron flux, and the number of 8Zr
target atoms.

o Neutron Transmission Analysis (Los Alamos National Laboratory): This technique utilizes the
Device for Indirect Capture Experiments on Radionuclides (DICER) at the Los Alamos
Neutron Science Center (LANSCE).[10][11][12][13] A pulsed neutron beam is passed
through the 88Zr sample. The neutron transmission, which is the fraction of neutrons that are
not absorbed or scattered by the sample, is measured as a function of neutron energy.[5][14]
By analyzing the dips (resonances) in the transmission spectrum, the total neutron cross-
section can be determined. For low neutron energies, the capture cross-section is a
dominant component of the total cross-section, allowing for its accurate determination.[4]
This method has the advantage of being energy-resolved.[3]

Uncertainty Quantification
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The uncertainties reported in the experimental measurements are a combination of statistical
(Type A) and systematic (Type B) uncertainties.

« Statistical Uncertainties: These arise from the random nature of radioactive decay and
radiation detection. They are typically determined from the counting statistics of the gamma-
ray peaks in the HPGe detector spectra.[15][16]

o Systematic Uncertainties: These are associated with various experimental parameters and
their measurements. Key sources of systematic uncertainty in these experiments include:

o Neutron Flux Determination: The accuracy of the neutron flux measurement is a significant
contributor. This is often determined using monitor foils with well-known cross-sections.
[17]

o Sample Mass and Purity: The precise number of 88Zr atoms in the target must be known
accurately.

o Detector Efficiency: The efficiency of the gamma-ray detectors needs to be precisely
calibrated using standard radioactive sources.

o Nuclear Data: Uncertainties in the decay data (e.g., half-life, gamma-ray emission
probabilities) of 88Zr and 8°Zr contribute to the overall uncertainty.

A covariance analysis is often employed to properly propagate these uncertainties and
determine the correlations between different energy points in the cross-section data.[15]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key nuclear processes and a generalized experimental
workflow for the determination of the Zirconium-88 neutron capture cross-section.
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Nuclear reaction for 8Zr production and its subsequent neutron capture and decay pathway.
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Generalized experimental workflow for Zirconium-88 cross-section measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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